Cas no 1086382-84-4 (2-Bromo-5-(cyclohexyl)pyrazine)

• Product Name: 2-Bromo-5-(cyclohexyl)pyrazine
• CAS No: 1086382-84-4
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 2624435
• PubChem ID: 45787643
• Update Time: 2025-05-23

2-Bromo-5-(cyclohexyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-5-(CYCLOHEXYL)PYRAZINE
• 1086382-84-4
• AKOS015945138
• Pyrazine, 2-bromo-5-cyclohexyl-
• MB09646
• DTXSID101304335
• 2-Bromo-5-(cyclohexyl)pyrazine

• Inchi： 1S/C10H13BrN2/c11-10-7-12-9(6-13-10)8-4-2-1-3-5-8/h6-8H,1-5H2
• InChI Key： XZYGBNRTTXLPBN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)C1CCCCC1

Computed Properties

• Exact Mass: 240.02621Da
• Monoisotopic Mass: 240.02621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-Bromo-5-(cyclohexyl)pyrazine

2-Bromo-5-(cyclohexyl)pyrazine: A Comprehensive Overview

2-Bromo-5-(cyclohexyl)pyrazine (CAS No. 1086382-84-4) is a heterocyclic compound with a pyrazine ring substituted at positions 2 and 5 with bromine and cyclohexyl groups, respectively. This compound belongs to the broader class of pyrazine derivatives, which have garnered significant attention in organic chemistry due to their versatile applications in drug discovery, material science, and agrochemicals. The cyclohexyl group introduces steric bulk and hydrophobicity, while the bromine substituent enhances electrophilic reactivity, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 2-bromo-5-(cyclohexyl)pyrazine in medicinal chemistry. For instance, researchers have explored its role as a scaffold for designing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyrazine ring's inherent aromaticity and ability to form hydrogen bonds make it an ideal platform for constructing bioactive molecules. Moreover, the bromine substituent facilitates nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups to optimize pharmacokinetic properties.

In the field of material science, 2-bromo-5-(cyclohexyl)pyrazine has been investigated for its potential in organic electronics. Its electronic properties, including high electron-deficiency due to the bromine atom and the conjugated pyrazine system, make it a promising candidate for use in organic field-effect transistors (OFETs) and photovoltaic devices. Recent advancements in synthetic methodologies have allowed for the precise control of substituent placement, further enhancing its performance in these applications.

The synthesis of 2-bromo-5-(cyclohexyl)pyrazine typically involves a multi-step process starting from readily available starting materials. One common approach is the cyclocondensation of o-phenylenediamine derivatives with aldehydes or ketones under acidic conditions. Subsequent bromination at the 2-position can be achieved through electrophilic substitution using N-bromosuccinimide (NBS) or other brominating agents. The cyclohexyl group is introduced via nucleophilic aromatic substitution or coupling reactions, depending on the desired regioselectivity.

From an environmental standpoint, understanding the degradation pathways of 2-bromo-5-(cyclohexyl)pyrazine is crucial for assessing its ecological impact. Recent research has focused on photodegradation mechanisms under UV light, revealing that the bromine substituent accelerates decomposition by facilitating cleavage of the C-Br bond. This insight is valuable for designing more sustainable synthetic routes and minimizing environmental footprint.

In conclusion, 2-bromo-5-(cyclohexyl)pyrazine (CAS No. 1086382-84-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly significant role in advancing both scientific knowledge and industrial innovation.